Cas no 83797-51-7 (2,1,3-benzothiadiazole-4,5-diamine)

2,1,3-benzothiadiazole-4,5-diamine structure
83797-51-7 structure
Product Name:2,1,3-benzothiadiazole-4,5-diamine
CAS No:83797-51-7
MF:C6H6N4S
MW:166.203638553619
CID:1812809
PubChem ID:768453
Update Time:2025-04-21

2,1,3-benzothiadiazole-4,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-benzothiadiazole-4,5-diamine
    • DTXSID301003850
    • STK862184
    • CS-0239357
    • AKOS001484727
    • Z1255379387
    • 1711-66-6
    • CCG-275102
    • 83797-51-7
    • Benzo[c][1,2,5]thiadiazole-4,5-diamine
    • SR-01000389724-1
    • Oprea1_436779
    • SCHEMBL1913612
    • AT36751
    • starbld0013093
    • 2,1,3-Benzothiadiazole-2(S(sup IV))-4,5-diamine
    • EN300-210935
    • SR-01000389724
    • BAA71166
    • EU-0034785
    • Inchi: 1S/C6H6N4S/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,7-8H2
    • InChI Key: KBTZPUWOUVFXHS-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(=C(C2=N1)N)N

Computed Properties

  • Exact Mass: 166.03131738g/mol
  • Monoisotopic Mass: 166.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 106Ų
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